Cas no 15073-00-4 (4α-Methylcholesterol)

• Product Name: 4α-Methylcholesterol
• CAS No: 15073-00-4
• Molecular Formula: C₂₈H₄₈O
• Molecular Weight: 400.68012
• CID: 2011180
• PubChem ID: 129669055

4α-Methylcholesterol Properties

Names and Identifiers

• (3beta,4alpha)-4-Methylcholest-5-en-3-ol
• 4α-Methyl-cholest-5-en-3β-ol
• 4α-Methylcholesterol
• AKOS040756870
• CS-0145851
• 4?-Methyl-cholest-5-en-3?-ol
• DA-49761
• QAA07300
• Cholest-5-en-3-ol, 4-methyl-, (3b,4a)-
• HY-N8531
• 4a-methylcholesterol
• 4
• 4??-Methylcholesterol
• 15073-00-4
• (3S,4S,8S,9S,10R,13R,14S,17R)-4,10,13-Trimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol;
• 4alpha-Methylcholesterol
• 4a-Methyl-cholest-5-en-3b-ol
• (3S,4S,8S,9S,10R,13R,14S,17R)-4,10,13-trimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• A-Methylcholesterol

• InChIKey： PZELUKPNJYWGOY-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H48O/c1-18(2)8-7-9-19(3)22-12-13-24-21-10-11-23-20(4)26(29)15-17-28(23,6)25(21)14-16-27(22,24)5/h11,18-22,24-26,29H,7-10,12-17H2,1-6H3
• SMILES： CC(C)CCCC(C)C1CCC2C3CC=C4C(C)C(O)CCC4(C)C3CCC12C |t:14|

Computed Properties

• Exact Mass: 400.370516150g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 400.370516150g/mol
• Heavy Atom Count: 29
• Complexity: 620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives